Cas no 118876-57-6 (2,3-Dihydroxy-7-sulphamoyl-benzofquinoxaline)

• Product Name: 2,3-Dihydroxy-7-sulphamoyl-benzofquinoxaline
• CAS No: 118876-57-6
• MF: C₁₂H₉N₃O₄S
• MW: 291.282561063766
• CID: 226972
• PubChem ID: 195280
• Update Time: 2025-09-23

2,3-Dihydroxy-7-sulphamoyl-benzofquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydroxy-7-sulphamoyl-benzo[f]quinoxaline
• 2,3-dihydroxy-7-sulfamoylbenzo(f)quinoxaline
• Benzo[f]quinoxaline-7-sulfonamide,1,2,3,4-tetrahydro-2,3-dioxo-
• Bqx-cpd
• 1,2,3,4-Tetrahydro-2,3-dioxo-benzo[f]quinoxaline-7-sulfonaMide
• 118876-57-6
• FT-0667160
• DTXSID00152255
• 2,3-dihydroxybenzo[f]quinoxaline-7-sulfonamide
• AKOS030239944
• 2,3-dihydroxy-7-sulfamoyl-benzo[f]quinoxaline
• 2,3-Dioxo-1,2,3,4-tetrahydrobenzo[f]quinoxaline-7-sulfonamide
• WMMJNDRCLVWVIF-UHFFFAOYSA-N
• 2,3-dioxo-1,4-dihydrobenzo[f]quinoxaline-7-sulfonamide
• 2,3-dioxo-1H,2H,3H,4H-benzo[f]quinoxaline-7-sulfonamide
• Benzo(f)quinoxaline-7-sulfonamide, 1,2,3,4-tetrahydro-2,3-dioxo-
• C12H9N3O4S
• SCHEMBL5142239
• SCHEMBL9747625
• 2,3-dihydroxy-7-sulphamoylbenzo[f]quinoxaline
• 2,3-Dihydroxy-7-sulphamoyl-benzofquinoxaline

• Inchi： 1S/C12H9N3O4S/c13-20(18,19)9-3-1-2-7-6(9)4-5-8-10(7)15-12(17)11(16)14-8/h1-5H,(H,14,16)(H,15,17)(H2,13,18,19)
• InChI Key： WMMJNDRCLVWVIF-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=C3C(=CC=C21)NC(C(N3)=O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 291.03100
• Monoisotopic Mass: 291.031376
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127
• XLogP3: 0.3

Experimental Properties

• Density: 1.579
• Melting Point: >300?C (dec.)
• Boiling Point: 739.2°Cat760mmHg
• Flash Point: 400.9°C
• Refractive Index: 1.702
• PSA: 134.78000
• LogP: 2.62270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives